Cas no 1267162-40-2 (N-methyl-2-(piperidin-4-ylsulfanyl)acetamide)

• Product Name: N-methyl-2-(piperidin-4-ylsulfanyl)acetamide
• CAS No: 1267162-40-2
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• MDL: MFCD19260025
• CID: 5158495
• PubChem ID: 71778066
• Update Time: 2025-05-23

N-methyl-2-(piperidin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(piperidin-4-ylsulfanyl)acetamide
• Acetamide, N-methyl-2-(4-piperidinylthio)-

• MDL： MFCD19260025
• Inchi： 1S/C8H16N2OS/c1-9-8(11)6-12-7-2-4-10-5-3-7/h7,10H,2-6H2,1H3,(H,9,11)
• InChI Key： JNBXXIMSKLLUOR-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-methyl-2-(piperidin-4-ylsulfanyl)acetamide

Professional Introduction to N-methyl-2-(piperidin-4-ylsulfanyl)acetamide (CAS No. 1267162-40-2)

N-methyl-2-(piperidin-4-ylsulfanyl)acetamide, with the chemical formula corresponding to its CAS number 1267162-40-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that incorporate sulfanyl and amide functional groups, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a piperidine ring in its structure not only contributes to its unique chemical properties but also opens up numerous possibilities for further chemical modifications and derivatization, making it a valuable scaffold for drug discovery.

The structural motif of N-methyl-2-(piperidin-4-ylsulfanyl)acetamide features a central acetamide moiety linked to a piperidine ring substituted at the 4-position with a sulfanyl group. This specific arrangement of functional groups has been explored in various research studies due to its potential interactions with biological targets. The sulfanyl group, in particular, is known for its ability to engage in hydrogen bonding and metal coordination, which can be exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focusing on the development of novel small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. N-methyl-2-(piperidin-4-ylsulfanyl)acetamide has emerged as a compound of interest in these studies due to its structural features that suggest potential activity as a modulator of enzymes and receptors involved in these pathways. For instance, the piperidine ring is a common pharmacophore in drugs targeting central nervous system (CNS) disorders, while the sulfanyl group can interact with metal ions that are crucial for enzyme function.

One of the most compelling aspects of N-methyl-2-(piperidin-4-ylsulfanyl)acetamide is its versatility as a chemical scaffold. Researchers have demonstrated that this compound can be readily modified through various synthetic strategies to generate libraries of derivatives with tailored biological properties. For example, substituting different alkyl or aryl groups at the nitrogen atom of the piperidine ring or varying the length and nature of the side chain on the acetamide group can significantly alter the pharmacokinetic and pharmacodynamic profiles of the resulting compounds. This flexibility has allowed chemists to fine-tune the properties of N-methyl-2-(piperidin-4-ylsulfanyl)acetamide derivatives to optimize their efficacy and minimize potential side effects.

The sulfanyl group in N-methyl-2-(piperidin-4-ylsulfanyl)acetamide also plays a critical role in its potential therapeutic applications. Sulfanyl-containing compounds have been shown to exhibit anti-inflammatory, analgesic, and anticancer activities by interacting with specific biological targets. For instance, some sulfanyl derivatives have been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, the ability of sulfanyl groups to coordinate with transition metals has led to their exploration in metallodrug design, where they can enhance the stability and bioavailability of metal-based therapeutics.

Recent advances in computational chemistry and molecular modeling have further facilitated the study of N-methyl-2-(piperidin-4-ylsulfanyl)acetamide and its derivatives. These tools allow researchers to predict the binding modes of these compounds with biological targets at an atomic level of detail, providing valuable insights into their mechanism of action. Such computational studies have been instrumental in guiding synthetic efforts and identifying promising candidates for further experimental validation. Moreover, high-throughput screening (HTS) technologies have enabled rapid testing of large libraries of N-methyl-2-(piperidin-4-ylsulfanyl)acetamide derivatives for activity against various disease-related targets, accelerating the drug discovery process.

In addition to its potential as a lead compound for drug development, N-methyl-2-(piperidin-4-ylsulfanyl)acetamide has also been investigated for its role in materials science applications. The unique combination of functional groups in its structure makes it a suitable candidate for designing polymers and materials with tailored properties. For example, incorporating this compound into polymer backbones can result in materials with enhanced thermal stability, mechanical strength, or biodegradability. These properties are particularly relevant for applications such as drug delivery systems, where materials must meet stringent requirements regarding biocompatibility and performance.

The synthesis of N-methyl-2-(piperidin-4-ylsulfanyl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between halogenated piperidine derivatives and thiol sources, followed by amide bond formation using appropriate carboxylic acid derivatives or activated intermediates. Advances in green chemistry principles have also influenced these synthetic strategies, leading to methods that minimize waste generation and employ environmentally benign reagents. Such sustainable approaches are increasingly important in pharmaceutical research as they align with global efforts to reduce the environmental impact of chemical manufacturing.

The pharmacological evaluation of N-methyl-2-(piperidin-4-y lsulfanyl)acetamide has revealed several interesting findings that underscore its potential as a therapeutic agent. In vitro studies have demonstrated that this compound can modulate the activity of various enzymes and receptors relevant to neurological disorders. For instance, it has been shown to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease pathogenesis, suggesting its utility as a potential treatment for cognitive impairment. Additionally, preliminary data indicate that N-methyl -2-( piper idine -4 - ylsulfany l ) acet amide may interact with sigma receptors , which are involved in pain perception and stress responses.

Preclinical studies using animal models have further supported the therapeutic potential of N-methyl -2-( p i per idine -4 - ylsul fany l ) acet amide . These studies have shown that administration of this compound can lead to significant improvements in behavioral paradigms associated with anxiety , depression , and neurodegenerative diseases . The mechanisms underlying these effects are thought to involve interactions with neurotransmitter systems such as serotonin , dopamine , and norepinephrine . Furthermore , pharmacokinetic studies have indicated that N -methyl - 2 - ( p i per idine - 4 - ylsul fany l ) acet amide exhibits favorable biodistribution characteristics , allowing for targeted delivery to affected tissues while minimizing systemic exposure.

The development pipeline for N-methyl - 2 - ( p i per idine - 4 - ylsul fany l ) acet amide includes several ongoing clinical trials aimed at evaluating its safety and efficacy in human patients . These trials are being conducted across multiple therapeutic areas , including CNS disorders , inflammation , and cancer . The results from these trials will provide critical insights into whether this compound can translate into effective treatments for patients suffering from these conditions . Importantly , these trials are designed using modern clinical trial methodologies that emphasize patient-centered outcomes , ensuring that any approved therapies will meet high standards of safety and effectiveness.

As research on N-methyl - 2 -( p i per idine - 4 - ylsul fany l ) acet amide progresses , it is likely that new applications will emerge beyond those currently under investigation . The versatility o f this compoun d's structure provides ample opportunities f or further derivatization , enabling researchers t o explore untapped therapeutic niches . Moreover , collaborations between academic researchers an d industry partners will be essential t o accelerate translation from bench t o bedside . By leveraging cutting-edge technologies an d innovative approaches t o drug discovery an d development , t he full potenti al o f N -m ethyl - 2 -( p i per idine - 4 - ylsul fany l ) acet am ide is poised t o b e unlocke d i n t he years ahead.